Cas no 824429-44-9 (L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester)
824429-44-9 structure
Product Name:L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester
CAS No:824429-44-9
MF:C11H22N2O6S
MW:310.367182254791
CID:690881
PubChem ID:71418507
Update Time:2025-04-19
L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester
- diethyl (2S)-2-(3-aminopropylsulfonylamino)butanedioate
- Diethyl N-(3-aminopropane-1-sulfonyl)-L-aspartate
- SCHEMBL3424206
- DTXSID90837807
- 824429-44-9
-
- Inchi: 1S/C11H22N2O6S/c1-3-18-10(14)8-9(11(15)19-4-2)13-20(16,17)7-5-6-12/h9,13H,3-8,12H2,1-2H3/t9-/m0/s1
- InChI Key: AQRVZYWFEBEXMA-VIFPVBQESA-N
- SMILES: S(CCCN)(N[C@H](C(=O)OCC)CC(=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 310.11985760g/mol
- Monoisotopic Mass: 310.11985760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 133Ų
L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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